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Compound of Interest

Compound Name: 5,6-Epoxyretinoic acid

Cat. No.: B027418 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
5,6-Epoxyretinoic acid is a biologically active metabolite of all-trans-retinoic acid (atRA) and a

potent agonist of all isoforms of the retinoic acid receptor (RAR). Its ability to induce cell

differentiation and growth arrest in various cancer cell lines has made it a valuable tool in

cancer research and drug development. This document provides a comprehensive guide to the

commercial sources of 5,6-Epoxyretinoic acid, along with detailed protocols for its application

in cell-based assays and a summary of its quantitative biological activity.

Commercial Availability
5,6-Epoxyretinoic acid is available from several commercial suppliers specializing in research

chemicals. When purchasing, it is crucial to consider the purity, formulation, and storage

requirements of the compound. The following table summarizes the information from various

vendors.
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Supplier
Product
Name

CAS
Number

Purity Formulation Storage

Cayman

Chemical

all-trans-5,6-

epoxy

Retinoic Acid

13100-69-1 ≥96% A solid -80°C

Santa Cruz

Biotechnolog

y

all-trans 5,6-

Epoxy

Retinoic Acid

13100-69-1 Not specified Solid -20°C

MedChemEx

press

5,6-

Epoxyretinoic

acid

13100-69-1 >98% Solid
-20°C

(powder)

SynZeal

5,6-Epoxy-

All-Trans-

Retinoic Acid

13100-69-1 Not specified Not specified Not specified

Simson

Pharma

All-trans 5,6-

Epoxy

Retinoic Acid

13100-69-1 Not specified Not specified
Custom

Synthesis

TargetMol

all-trans-5,6-

epoxy

Retinoic Acid

13100-69-1 Not specified Powder
-20°C (3

years)

Flexbio

System

5,6-

Epoxyretinoic

acid

13100-69-1 Not specified Not specified Not specified

United States

Biological

all-trans 5,6-

Epoxy

Retinoic Acid

13100-69-1
Highly

Purified

Pale Yellow

Solid
-20°C

Biological Activity and Quantitative Data
5,6-Epoxyretinoic acid acts as an agonist for all three retinoic acid receptor (RAR) isoforms

(α, β, and γ). This interaction triggers a signaling cascade that ultimately leads to changes in

gene expression, resulting in cell differentiation and growth arrest in susceptible cell lines.
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Parameter Cell Line/Model Value Reference

EC50 for RARα - 77 nM

EC50 for RARβ - 35 nM

EC50 for RARγ - 4 nM

EC50 for

Differentiation

NB4 (promyelocytic

leukemia)
99.5 ± 1.5 nM

Growth Inhibition
MCF-7 (breast

cancer), NB4

1 µM induces growth

arrest

In Vivo Activity
Vitamin A-deficient

rats

0.5% as active as all-

trans-retinoic acid in

promoting growth

Signaling Pathway
As an RAR agonist, 5,6-Epoxyretinoic acid follows the canonical retinoic acid signaling

pathway. The simplified pathway is depicted below.
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Fig. 1: Simplified RAR signaling pathway activated by 5,6-Epoxyretinoic acid.

Experimental Protocols
The following are generalized protocols for common cell-based assays using 5,6-
Epoxyretinoic acid. For detailed, step-by-step instructions, it is highly recommended to

consult the original research articles cited.

Cell Proliferation Assay in MCF-7 Cells
This protocol is based on the methods described in studies investigating the effects of retinoic

acid metabolites on breast cancer cell growth.

Objective: To determine the effect of 5,6-Epoxyretinoic acid on the proliferation of MCF-7

human breast cancer cells.

Materials:
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MCF-7 cells

DMEM supplemented with 10% FBS, penicillin (100 U/mL), and streptomycin (100 µg/mL)

5,6-Epoxyretinoic acid stock solution (e.g., 10 mM in DMSO)

Trypsin-EDTA

Phosphate-buffered saline (PBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability

reagent

DMSO

Microplate reader

Workflow:

To cite this document: BenchChem. [Commercial Sources and Purchasing of 5,6-
Epoxyretinoic Acid for Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027418#commercial-sources-and-purchasing-5-6-
epoxyretinoic-acid-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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